Cas no 78009-34-4 (5-Methoxycarbonyl-3-(sodiooxysulfonyl)benzoic acid sodium salt)

• Product Name: 5-Methoxycarbonyl-3-(sodiooxysulfonyl)benzoic acid sodium salt
• CAS No: 78009-34-4
• MF: C₉H₆Na₂O₇S
• MW: 304.184283733368
• CID: 530516
• Update Time: 2023-08-02

5-Methoxycarbonyl-3-(sodiooxysulfonyl)benzoic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-sulfo-, 1-methyl ester, disodium salt
• 5-Methoxycarbonyl-3-(sodiooxysulfonyl)benzoic acid sodium salt

• Inchi： 1S/C9H8O7S.2Na/c1-16-9(12)6-2-5(8(10)11)3-7(4-6)17(13,14)15;;/h2-4H,1H3,(H,10,11)(H,13,14,15);;/q;2*+1/p-2
• InChI Key： SOCBJSCFOKYMEK-UHFFFAOYSA-L
• SMILES： S(C1C=C(C(=O)[O-])C=C(C(=O)OC)C=1)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 303.963
• Monoisotopic Mass: 303.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132